Cas no 61321-48-0 (Cyclopentanone, 2-[2-(dimethylamino)ethyl]-2-(4-hydroxyphenyl)-)

Cyclopentanone, 2-[2-(dimethylamino)ethyl]-2-(4-hydroxyphenyl)- structure
61321-48-0 structure
Product name:Cyclopentanone, 2-[2-(dimethylamino)ethyl]-2-(4-hydroxyphenyl)-
CAS No:61321-48-0
MF:C15H21NO2
MW:247.33274435997
CID:484177
PubChem ID:71396943

Cyclopentanone, 2-[2-(dimethylamino)ethyl]-2-(4-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanone, 2-[2-(dimethylamino)ethyl]-2-(4-hydroxyphenyl)-
    • 2-[2-(dimethylamino)ethyl]-2-(4-hydroxyphenyl)cyclopentan-1-one
    • DTXSID60818466
    • 61321-48-0
    • Inchi: InChI=1S/C15H21NO2/c1-16(2)11-10-15(9-3-4-14(15)18)12-5-7-13(17)8-6-12/h5-8,17H,3-4,9-11H2,1-2H3
    • InChI Key: SFDOEUDEJNXKHZ-UHFFFAOYSA-N
    • SMILES: CN(C)CCC1(CCCC1=O)C2=CC=C(C=C2)O

Computed Properties

  • Exact Mass: 247.15733
  • Monoisotopic Mass: 247.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5Ų
  • XLogP3: 2

Experimental Properties

  • PSA: 40.54

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